Cas no 790641-80-4 (Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)-)

• Product Name: Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)-
• CAS No: 790641-80-4
• MF: C₁₃H₂₁N₅
• MW: 247.339341878891
• CID: 533455
• PubChem ID: 15376410
• Update Time: 2025-04-19

Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)-
• 1-(diaminomethylidene)-2-(1-phenylpentan-3-yl)guanidine
• SCHEMBL7615539
• DTXSID10572167
• 790641-80-4
• N-(Diaminomethylidene)-N''-(1-phenylpentan-3-yl)guanidine

• Inchi： 1S/C13H21N5/c1-2-11(17-13(16)18-12(14)15)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H6,14,15,16,17,18)
• InChI Key： JESZFFKVKVFXMN-UHFFFAOYSA-N
• SMILES： N(=C(/N=C(\N)/N)\N)\C(CC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.17969569g/mol
• Monoisotopic Mass: 247.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų